Cas no 2171718-08-2 (1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide
• CAS No: 2171718-08-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5908439
• PubChem ID: 165533259
• Update Time: 2025-06-11

1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide
• 2171718-08-2
• EN300-1282303
• 1-[(4-methylpyrrolidin-3-yl)methyl]azetidine-2-carboxamide

• Inchi： 1S/C10H19N3O/c1-7-4-12-5-8(7)6-13-3-2-9(13)10(11)14/h7-9,12H,2-6H2,1H3,(H2,11,14)
• InChI Key： FBIAPMMHDSIHBK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1CNCC1C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide

Professional Introduction to Compound with CAS No. 2171718-08-2 and Product Name: 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide

Compound with the CAS number 2171718-08-2 and the product name 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a methylazetidine core, which is appended with a 4-methylpyrrolidin-3-yl moiety, creating a versatile scaffold for further chemical modifications and biological evaluations.

The 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide moiety is particularly noteworthy for its ability to interact with biological targets in a manner that has not been extensively explored in prior drug candidates. The presence of the azetidine ring system introduces a rigid yet flexible framework that can be optimized for binding affinity and selectivity. This structural motif has been increasingly recognized as a promising candidate for developing novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, there has been a surge in research focused on identifying and synthesizing compounds that can modulate biological pathways associated with neurological disorders, inflammatory conditions, and metabolic diseases. The 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide compound, with its unique structural features, aligns well with this trend. Studies have demonstrated that derivatives of azetidine can exhibit significant pharmacological activity by interacting with specific enzymes and receptors involved in disease pathogenesis. For instance, modifications to the 4-methylpyrrolidin-3-yl group have shown promise in enhancing binding interactions with target proteins, thereby improving drug efficacy.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of robust methodologies in producing complex molecules for pharmaceutical applications.

One of the most compelling aspects of 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide is its potential as a lead compound for further derivatization. By introducing various substituents at different positions within the molecule, chemists can fine-tune its pharmacological properties to achieve desired outcomes. For example, modifications to the carboxamide group could enhance solubility or metabolic stability, while alterations to the pyrrolidinyl moiety might improve target selectivity. Such flexibility makes this compound an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

Recent computational studies have shed light on the binding interactions between 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide and its potential biological targets. Molecular dynamics simulations have revealed that this compound can adopt multiple conformations that are compatible with binding pockets in enzymes and receptors. These findings suggest that the compound may exhibit broad-spectrum activity, making it a promising candidate for treating multiple conditions simultaneously. Furthermore, virtual screening techniques have been used to identify potential analogs of this compound that might offer enhanced potency or reduced toxicity.

The pharmacokinetic properties of 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide are also of great interest. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. These findings are crucial for assessing its potential as a drug candidate, as poor ADME properties can render even the most promising compounds ineffective in clinical settings. The compound's ability to cross the blood-brain barrier is particularly noteworthy, suggesting its utility in treating central nervous system disorders.

In conclusion, 1-(4-methylpyrrolidin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171718-08-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of the azetidine ring system and the 4-methylpyrrolidin-3-yl moiety creates a versatile scaffold that can be optimized for various biological targets. With ongoing research focused on developing novel therapeutics for neurological disorders, inflammatory conditions, and metabolic diseases, this compound is poised to play a crucial role in future drug development efforts.